6-[(2-Chlorophenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C16H10ClFN4OS
• Molecular Weight: 360.8 g/mol
• IUPAC Name: 6-[(2-chlorophenoxy)methyl]-3-(4-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H10ClFN4OS/c17-12-3-1-2-4-13(12)23-9-14-21-22-15(19-20-16(22)24-14)10-5-7-11(18)8-6-10/h1-8H,9H2
• InChI Key: XYHVRBCODSVYBR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)OCC2=NN3C(=NN=C3S2)C4=CC=C(C=C4)F)Cl

Description

6-[(2-Chlorophenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of triazolothiadiazole derivatives, which have shown promising results in the development of new drugs.

Scientific Research Applications

6-[(2-Chlorophenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown potential applications in various scientific research fields. One of the most promising applications is in drug discovery and development. This compound has been reported to exhibit significant anticancer, antifungal, and antibacterial activities. It has also shown potential in the treatment of neurological disorders such as Alzheimer's and Parkinson's diseases. Additionally, this compound has been studied for its potential use in the development of new pesticides and herbicides.

Mechanism of Action

The mechanism of action of 6-[(2-Chlorophenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but it has been suggested that it acts by inhibiting the activity of specific enzymes or proteins involved in the growth and proliferation of cancer cells, fungi, and bacteria. It has also been reported to have an effect on the central nervous system by modulating specific neurotransmitters and receptors.
Biochemical and Physiological Effects
6-[(2-Chlorophenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been reported to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis, inhibit cell proliferation, and reduce the expression of specific genes involved in cancer cell growth. It has also been reported to have antifungal and antibacterial activities by disrupting the cell membrane and inhibiting the activity of specific enzymes. Additionally, this compound has been studied for its potential effects on the central nervous system, including its ability to modulate specific neurotransmitters and receptors.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-[(2-Chlorophenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential to exhibit potent biological activities at low concentrations. This makes it an attractive compound for drug discovery and development. However, one of the limitations is its relatively low solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research and development of 6-[(2-Chlorophenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most promising directions is its use in the development of new drugs for the treatment of cancer, neurological disorders, and infectious diseases. Additionally, this compound has shown potential in the development of new pesticides and herbicides. Further studies are needed to fully understand the mechanism of action and optimize the synthesis method of this compound. Additionally, studies on the pharmacokinetics and toxicity of this compound are necessary to evaluate its safety and efficacy for clinical use.
Conclusion
In conclusion, 6-[(2-Chlorophenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a promising compound with potential applications in various scientific research fields. Its synthesis method has been optimized, and its biological activities have been extensively studied. Further research is needed to fully understand its mechanism of action, optimize its use in drug development, and evaluate its safety and efficacy for clinical use.

Synthesis Methods

The synthesis of 6-[(2-Chlorophenoxy)methyl]-3-(4-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2-chlorophenyl hydrazine with 4-fluorobenzaldehyde to form 2-(4-fluorophenyl)hydrazine. This intermediate product is then reacted with 2-(chloromethyl)phenol to produce the final compound. The synthesis method of this compound has been reported in various research articles, and its purity and yield have been optimized through different reaction conditions.